Cas no 54931-62-3 (2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid)

• Product Name: 2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
• CAS No: 54931-62-3
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD03030456
• CID: 353271
• PubChem ID: 12220340
• Update Time: 2025-04-19

2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
• 1,2-dihydro-2-methyl-1-oxo-4-Isoquinolinecarboxylic acid
• 2-methyl-1-oxoisoquinoline-4-carboxylic acid
• 4-Isoquinolinecarboxylic acid, 1,2-dihydro-2-methyl-1-oxo-
• 2-Methyl-1-oxo-1,2-dihydro-isochinolin-4-carbonsaeure
• 2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid(SALTDATA: FREE)
• BB_NC-2633
• NQDGBUUSUPLGHH-UHFFFAOYSA
• Z1203159496
• SCHEMBL926245
• MFCD03030456
• CS-0051882
• AKOS000505594
• AS-32700
• 54931-62-3
• InChI=1/C11H9NO3/c1-12-6-9(11(14)15)7-4-2-3-5-8(7)10(12)13/h2-6H,1H3,(H,14,15)
• 2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylicacid
• DTXSID00481072
• AMY5562
• A870316
• 2-methyl-1-oxo-1,2-dihydro-4-isoquinolinecarboxylic acid
• 2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid, AldrichCPR
• NQDGBUUSUPLGHH-UHFFFAOYSA-
• 2-Methyl-1-oxo-isoquinoline-4-carboxylic acid
• EN300-180165
• 4,4-dimethyl-2,5-dioxoimidazolidine-1,3-dipropionicacid
• BB 0253686
• FT-0731114
• SB11947
• STL374032
• ALBB-030904
• DA-30326
• BBL029851

• MDL： MFCD03030456
• Inchi： 1S/C11H9NO3/c1-12-6-9(11(14)15)7-4-2-3-5-8(7)10(12)13/h2-6H,1H3,(H,14,15)
• InChI Key： NQDGBUUSUPLGHH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)=CN1C

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.379
• Boiling Point: 366.45°C at 760 mmHg
• Flash Point: 175.423°C
• Refractive Index: 1.632
• PSA: 59.30000
• LogP: 1.23670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives